Cas no 68491-55-4 (4-Acetoxy-2,3,6-trimethylphenol)
68491-55-4 structure
Product Name:4-Acetoxy-2,3,6-trimethylphenol
CAS No:68491-55-4
MF:C11H14O3
MW:194.227063655853
CID:393129
Update Time:2023-08-03
4-Acetoxy-2,3,6-trimethylphenol Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenediol, 2,3,5-trimethyl-, 1-acetate
- trimethylhydroquinone acetate
- BMHNIBQPXLPWMA-UHFFFAOYSA-N
- 4-acetoxy-2,3,6-trimethylphenol
- 4-Acetoxy-2,3,6-trimethylphenol
-
- Inchi: 1S/C11H14O3/c1-6-5-10(14-9(4)12)7(2)8(3)11(6)13/h5,13H,1-4H3
- InChI Key: BMHNIBQPXLPWMA-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1=CC(C)=C(C(C)=C1C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5
4-Acetoxy-2,3,6-trimethylphenol Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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